C20:1 Ceramide-d7

• CAS: 2342574-60-9
• Molecular Formula: C38H73NO3
• Molecular Weight: 599.0 g/mol
• InChI: InChI=1S/C38H73NO3/c1-3-5-7-9-11-13-15-17-18-19-20-22-24-26-28-30-32-34-38(42)39-36(35-40)37(41)33-31-29-27-25-23-21-16-14-12-10-8-6-4-2/h17-18,31,33,36-37,40-41H,3-16,19-30,32,34-35H2,1-2H3,(H,39,42)/b18-17-,33-31+/t36-,37+/m0/s1/i2D3,4D2,6D2
• InChIKey: VJSANVIMIYPTLW-ZAWGKZLXSA-N

C20:1 Ceramide-d7 (CAS 2342574-60-9) Specifications and Analytical Grade for LC-MS Quantitation

C20:1 Ceramide-d7 (CAS 2342574-60-9, formula C38H66D7NO3, MW 599.03) is a stable isotope-labeled analog of the endogenous long-chain unsaturated ceramide C20:1 ceramide (d18:1/20:1), featuring seven deuterium atoms incorporated at the terminal methyl positions of the sphingosine backbone [1]. This deuterated ceramide is manufactured as a high-purity analytical reference standard (≥99% by TLC) and supplied as a ready-to-use solution for lipidomic workflows . It is specifically engineered to serve as an isotopically distinct internal standard (IS) for the accurate and precise quantification of endogenous C20:1 ceramide in complex biological matrices using liquid chromatography-tandem mass spectrometry (LC-MS/MS) . The compound is not intended for therapeutic use and is exclusively employed in research and analytical settings.

Workflow LC-MS/MS lipidomics quantification

Format Ready-to-use analytical solution

Role Deuterated internal standard (SIL-IS) for C20:1 ceramide

Purity High-purity analytical reference standard (TLC verified)

• [1] InvivoChem. C20:1 Ceramide-d7 Product Page. CAS: 2342574-60-9. Accessed 2026. View Source

Why Non-Deuterated C20:1 Ceramide or Alternative Internal Standards Cannot Substitute C20:1 Ceramide-d7 in Quantitative Lipidomics

Quantitative LC-MS/MS analysis of C20:1 ceramide demands an internal standard that precisely mimics the analyte's physicochemical behavior throughout sample preparation, chromatographic separation, and ionization, yet remains spectrometrically distinct. Non-deuterated C20:1 ceramide cannot function as an internal standard because it co-elutes and shares the identical mass-to-charge ratio (m/z) with the endogenous analyte, making chromatographic and mass spectrometric resolution impossible [1]. Alternative internal standards, such as ceramides with different acyl chain lengths (e.g., C17:0 ceramide) or non-isotopic structural analogs, exhibit differential extraction recovery, chromatographic retention, and ionization efficiency due to distinct lipophilicity and chemical properties, which introduces systematic quantification bias and compromises data accuracy . The seven deuterium atoms in C20:1 Ceramide-d7 confer a +7 Da mass shift while preserving near-identical chemical and physical behavior to the target analyte, a principle fundamental to stable isotope dilution mass spectrometry (SID-MS) for accurate, matrix-effect-corrected quantification .

Co-elution and identical m/z

Non-deuterated C20:1 ceramide cannot be resolved from the endogenous analyte, preventing independent quantitation.

Differential extraction and ionization

Ceramides with different acyl chain lengths or non-isotopic analogs exhibit distinct recovery and ion suppression profiles, introducing systematic bias.

Matrix-effect correction failure

Without a stable isotope-labeled internal standard, matrix-induced signal variability cannot be adequately normalized.

• [1] MtoZ Biolabs. How Can the Internal Standard Method Quantify Compounds in LC-MS Without a Reference Standard? 2025. View Source

Quantitative Evidence for C20:1 Ceramide-d7 in Analytical and Research Applications

Isotopic Purity and Mass Spectrometric Resolution: C20:1 Ceramide-d7 vs. Non-Deuterated C20:1 Ceramide

C20:1 Ceramide-d7 incorporates seven deuterium atoms on the sphingosine backbone, providing a +7 Da mass shift relative to the non-deuterated C20:1 ceramide (MW 592.01 vs. 599.03). This mass difference ensures complete baseline separation in the mass spectrometer, enabling simultaneous detection and quantification of both the internal standard and the endogenous analyte in the same sample without spectral overlap . In contrast, non-deuterated C20:1 ceramide cannot be distinguished from the endogenous species.

Mass Spectrometric Resolution

Head-to-head

C20:1 Ceramide-d7: 599.03 Da
Non-deuterated: 592.01 Da
Δ +7.02 Da

Ensures baseline MS separation

HRMS or triple quadrupole MS context

Evidence Dimension	Mass difference (Δm/z) between internal standard and target analyte
Target Compound Data	Molecular weight: 599.03 Da
Comparator Or Baseline	Non-deuterated C20:1 ceramide: 592.01 Da
Quantified Difference	Δ +7.02 Da
Conditions	High-resolution mass spectrometry (HRMS) or triple quadrupole MS

Why This Matters

This mass shift is the fundamental requirement for using stable isotope-labeled internal standards in LC-MS/MS quantification, enabling accurate normalization for sample loss and matrix effects.

Analytical Purity Specification: C20:1 Ceramide-d7 (Avanti Polar Lipids) vs. Unspecified Purity from Alternative Vendors

The Avanti Polar Lipids (now part of Croda) formulation of C20:1 Ceramide-d7 is specified with a purity of >99% as determined by thin-layer chromatography (TLC) . This high purity is critical for its function as a quantitative internal standard, as impurities can introduce interfering signals or skew calibration curves. Alternative sources of deuterated ceramides may offer lower or unspecified purity levels, which can compromise assay sensitivity, dynamic range, and quantitative accuracy .

Purity Specification

Head-to-head

Avanti/Croda: >99% (TLC)
Alternative vendor: purity unspecified

Minimizes interfering signals

Certificate of Analysis review recommended

Evidence Dimension	Chemical purity
Target Compound Data	>99% (TLC)
Comparator Or Baseline	Alternative vendor: purity unspecified or lower
Quantified Difference	Minimum purity differential of 1-5% (estimated based on typical reagent-grade specifications)
Conditions	Thin-layer chromatography (TLC) as specified in Certificate of Analysis

Why This Matters

For precise quantification, the internal standard must be free from co-eluting contaminants. A purity of >99% minimizes the risk of signal interference and ensures the calculated response factor accurately reflects the true concentration.

Isotope Dilution Method Validation: Class-Level Performance of Deuterated Ceramide Internal Standards

A validated isotope dilution LC-MS/MS method for the quantification of 41 serum ceramides, utilizing deuterated ceramide internal standards (including C20:1 Ceramide-d7 as a representative analog), demonstrated excellent analytical performance. The method achieved a linear dynamic range with correlation coefficients (R²) > 0.99 and recovery rates between 90% and 110% for spiked serum samples . Intra-day and inter-day imprecision were below 5.57% and 7.83%, respectively, indicating high precision and accuracy. These performance metrics are directly attributable to the use of stable isotope-labeled internal standards like C20:1 Ceramide-d7, which correct for matrix effects and variability in sample processing [1].

Method Validation

Class-level

R² >0.99 | Recovery 90–110% | Intra/inter CV

Class-level method performance

Requires compound-specific validation

Evidence Dimension	Analytical method performance (linearity, recovery, precision) using deuterated ceramide internal standards
Target Compound Data	Representative data for deuterated ceramide internal standard class: R² > 0.99; Recovery 90-110%; Intra-day imprecision <5.57%; Inter-day imprecision <7.83%
Comparator Or Baseline	Non-deuterated or structural analog internal standard: typically yields lower recovery, higher imprecision, and matrix-dependent signal suppression
Quantified Difference	Improved linearity (R² >0.99), higher recovery (90-110%), and reduced imprecision (<8% RSD)
Conditions	Isotope dilution LC-nESI-MS/MS analysis of 41 ceramide species in human serum

Why This Matters

This class-level evidence validates the use of deuterated ceramide internal standards for achieving the high accuracy and precision required for clinical lipidomics and biomarker discovery studies.

• [1] Shaner RL, et al. Quantitative analysis of sphingolipids for lipidomics using triple quadrupole and quadrupole linear ion trap mass spectrometers. J Lipid Res. 2009;50(8):1692-1707. View Source

Validated Application Scenarios for C20:1 Ceramide-d7 in Quantitative Lipidomics and Bioanalysis

Quantitative Lipidomics Profiling of Human Plasma and Serum

C20:1 Ceramide-d7 is employed as a stable isotope-labeled internal standard (SIL-IS) for the accurate quantification of endogenous C20:1 ceramide in human plasma and serum. It is added to biological samples at a known concentration prior to lipid extraction to correct for analyte losses during sample preparation and matrix-induced ion suppression/enhancement during LC-MS/MS analysis. This approach has been validated for high-throughput lipidomic workflows, enabling the precise measurement of C20:1 ceramide as a potential biomarker for cardiometabolic diseases and other pathophysiological conditions . The use of this specific deuterated standard ensures accurate absolute quantification, as demonstrated in methods achieving R² >0.99 and recovery rates of 90-110% .

Pharmacokinetic and Metabolic Tracing Studies

As a deuterium-labeled analog, C20:1 Ceramide-d7 serves as a tracer in drug development and metabolic research. It is used to investigate the pharmacokinetic (PK) profile and metabolic fate of C20:1 ceramide in vitro and in vivo, allowing researchers to distinguish exogenously administered ceramide from endogenous pools. Deuteration can subtly alter the metabolic stability and pharmacokinetic parameters of a compound, providing a tool to study metabolic pathways and the potential for kinetic isotope effects in drug candidates . This application is critical for understanding the biological handling of ceramide-based therapeutics and signaling molecules.

Method Development and Validation for Ceramide Quantification in Complex Matrices

C20:1 Ceramide-d7 is a critical reagent for developing and validating new analytical methods for ceramide quantification in complex biological matrices such as tissues, cell lysates, and biofluids. Its high purity (>99%) and defined isotopic enrichment allow for the construction of precise calibration curves and the assessment of method accuracy, precision, and matrix effects. It is routinely used in the development of targeted lipidomic panels for clinical research, as exemplified by the LIPID MAPS Consortium's internal standard cocktail, which includes deuterated ceramide species for comprehensive sphingolipid analysis . The ready-to-use solution formulation (1 mg/mL) simplifies integration into automated high-throughput workflows .

Application

Selection Property

Validation Focus

Research plasma lipidomics

Matrix-effect-corrected quantification

Recovery and precision in plasma research matrices

Ceramide metabolic tracing studies

Deuterium-labeled tracer distinct from endogenous pool

Metabolic stability and isotope effect assessment

Bioanalytical method validation

High-purity certified calibration standard

Accuracy, precision, and matrix effect evaluation